2-{[(5-Methylfuran-2-yl)methyl]amino}propan-1-ol

• Molecular Formula: C9H15NO2
• Molecular Weight: 169.22 g/mol
• IUPAC Name: 2-[(5-methylfuran-2-yl)methylamino]propan-1-ol
• InChI: InChI=1S/C9H15NO2/c1-7(6-11)10-5-9-4-3-8(2)12-9/h3-4,7,10-11H,5-6H2,1-2H3
• InChI Key: WTINYYSQAZSYGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CNC(C)CO

Description

2-{[(5-Methylfuran-2-yl)methyl]amino}propan-1-ol is a secondary amine derivative featuring a 5-methylfuran-2-ylmethyl group attached to a propan-1-ol backbone. Its molecular formula is C₉H₁₅NO₂ (MW: 177.22 g/mol). Its furan ring and amino-alcohol functionality suggest applications in drug discovery, particularly as a building block for bioactive molecules targeting neurological or metabolic pathways.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(5-Methylfuran-2-yl)methyl]amino}propan-1-ol typically involves the reaction of 5-methylfuran-2-carbaldehyde with an appropriate amine, followed by reduction. One common method involves the use of sodium borohydride as a reducing agent to convert the intermediate imine to the desired amine-alcohol compound .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

2-{[(5-Methylfuran-2-yl)methyl]amino}propan-1-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can further modify the functional groups present in the molecule.

Substitution: The furan ring can undergo electrophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.

Substitution: Electrophilic substitution reactions often require catalysts such as Lewis acids.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can produce a variety of substituted furan derivatives .

Scientific Research Applications

2-{[(5-Methylfuran-2-yl)methyl]amino}propan-1-ol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies related to enzyme inhibition and protein interactions.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-{[(5-Methylfuran-2-yl)methyl]amino}propan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The furan ring and the amino alcohol moiety play crucial roles in binding to these targets, leading to modulation of their activity. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Comparative Analysis with Structurally Related Compounds

Structural and Functional Group Comparisons

The table below highlights key structural differences and similarities between the target compound and three analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents/Functional Groups	Key Properties/Applications	Source
2-{[(5-Methylfuran-2-yl)methyl]amino}propan-1-ol	C₉H₁₅NO₂	177.22	5-Methylfuran-2-yl, methylamino, propan-1-ol	Intermediate for drug synthesis	Target
IV-12 (imidazopyridine derivative)	C₂₃H₂₉N₅O₂	415.51	Imidazopyridine, pentyl, furan, methylamino	Kinase inhibitor; high molecular weight reduces solubility
2-{[1-(5-Methylfuran-2-yl)ethyl]amino}propan-1-ol	C₁₀H₁₇NO₂	199.25	Ethylamino, 5-methylfuran-2-yl, propanol	Discontinued (stability/commercial issues)
(5-{[(2-methylprop-2-en-1-yl)amino]methyl}furan-2-yl)methanol	C₁₀H₁₅NO₂	193.23	Allylamino, hydroxymethyl-furan	Polymer precursor; reactive allyl group

Key Observations:

Target vs. IV-12 (): IV-12 contains a bulky imidazopyridine core and a pentyl chain, significantly increasing its molecular weight (415.51 vs. 177.22 g/mol). This likely enhances binding affinity to kinase targets but reduces aqueous solubility compared to the simpler furan-amino alcohol structure of the target compound .

Target vs. Ethylamino Analog (): Replacing the methylamino group with ethylamino (C₂H₅ vs. CH₃) increases hydrophobicity (MW: 199.25 vs. 177.22). However, commercial discontinuation suggests challenges in synthesis or performance, possibly due to metabolic instability or poor bioavailability .

Target vs. Allylamino-Methanol Derivative (): The allylamino group (C₃H₅) in ’s compound introduces unsaturation, enabling conjugation or polymerization. The additional hydroxymethyl group on the furan enhances polarity (C₁₀H₁₅NO₂ vs.

Physicochemical Property Trends

• Hydrophobicity (LogP): The target compound (LogP estimated: ~0.5) is less hydrophobic than IV-12 (LogP >3) due to the absence of the pentyl chain but more hydrophobic than the allylamino-methanol derivative (LogP ~0.2) .
• Solubility: The propanol group in the target compound enhances water solubility compared to IV-12, which requires formulation aids for bioavailability.

Biological Activity

The compound 2-{[(5-Methylfuran-2-yl)methyl]amino}propan-1-ol is a furan-derived amine that has garnered attention due to its potential biological activities. This article explores the biological activity of this compound, synthesizing findings from various studies, case reports, and experimental data.

Chemical Structure and Properties

The structure of 2-{[(5-Methylfuran-2-yl)methyl]amino}propan-1-ol features a furan ring, which is known for its diverse biological activities. The presence of the methyl group on the furan ring enhances its lipophilicity, potentially influencing its interaction with biological targets.

Chemical Formula

• Molecular Formula : C$_{10}$H$_{13}$N\O
• Molecular Weight : 165.22 g/mol

Pharmacological Properties

Research indicates that compounds containing furan moieties exhibit various pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. Specifically, 2-{[(5-Methylfuran-2-yl)methyl]amino}propan-1-ol has been studied for its interaction with the CXC chemokine receptor 2 (CXCR2) , a target implicated in inflammatory responses.

Table 1: Inhibitory Potencies of Related Compounds

Compound	pIC$_{50}$ ± SEM
R-Navarixin	8.54 ± 0.04
7a	7.54 ± 0.10
7b	7.93 ± 0.11
10a	6.67 ± 0.09
10c	5.95 ± 0.15

Note: pIC$_{50}$ values indicate the potency of compounds in inhibiting CXCR2 activity, with higher values representing greater potency .

The mechanism by which 2-{[(5-Methylfuran-2-yl)methyl]amino}propan-1-ol exerts its biological effects is primarily through modulation of CXCR2 signaling pathways. CXCR2 is involved in neutrophil chemotaxis and plays a significant role in inflammation and tumor progression .

Case Studies

• Anti-inflammatory Activity : In vitro studies demonstrated that derivatives of furan-containing compounds showed significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines . This suggests that compounds like 2-{[(5-Methylfuran-2-yl)methyl]amino}propan-1-ol could be effective in managing inflammatory conditions.
• Anticancer Potential : The interaction of this compound with CXCR2 may also contribute to its anticancer properties, as CXCR2 is known to facilitate tumor metastasis . Studies have shown that inhibiting CXCR2 can reduce cancer cell migration and invasion.

Research Findings

Recent investigations into the biological activity of furan derivatives have highlighted their potential therapeutic applications:

• In vitro assays have shown that furan derivatives can significantly reduce cell proliferation in various cancer cell lines.
• Animal studies indicated that these compounds could lower inflammatory markers in models of induced inflammation, suggesting a beneficial effect on chronic inflammatory diseases .